3-((2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)carbamoyl)pyridine 1-oxide

• IUPAC Name: N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-1-oxidopyridin-1-ium-3-carboxamide
• InChI: InChI=1S/C14H12N4O4S/c19-12(9-2-1-5-17(22)8-9)15-4-6-18-13(20)11-10(3-7-23-11)16-14(18)21/h1-3,5,7-8H,4,6H2,(H,15,19)(H,16,21)
• InChI Key: LMZOJHBGHDBKCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C[N+](=C1)[O-])C(=O)NCCN2C(=O)C3=C(C=CS3)NC2=O
• Molecular Formula: C14H12N4O4S
• Molecular Weight: 332.34 g/mol

Description

The compound “3-((2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)carbamoyl)pyridine 1-oxide” is a derivative of 2,4-dioxo-1,4-dihydrothieno[2,3-d]pyrimidine. It exhibits activity as a fungicide and is useful in methods for the control of fungal pathogens in plants.

Scientific Research Applications

Synthesis and Reactivity

Research in the field of heterocyclic chemistry has yielded methods for synthesizing tricyclic compounds, including those related to the specified chemical structure, by reacting acyl derivatives with hydrazine hydrate. This process results in compounds containing aliphatic, aromatic, or heteroaromatic fragments, showcasing the versatility of these chemical reactions (Kostenko et al., 2007; Kostenko et al., 2008).

Novel Heterocyclic Systems

The development of novel pyrido and thieno pyrimidine derivatives has been a significant area of study. Compounds with a pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4-ones structure have been synthesized, and these molecules have demonstrated potential antibacterial activities, highlighting their importance in medicinal chemistry (Bakhite et al., 2005).

Anticancer and Anti-inflammatory Potential

Some derivatives of the mentioned compound have been evaluated for their biological activities, including anticancer and anti-inflammatory effects. Synthesis of pyrazolopyrimidines and their screening against cancer cell lines and 5-lipoxygenase have provided insights into their therapeutic potential, indicating a promising avenue for drug development (Rahmouni et al., 2016).